Cas no 192862-10-5 (2',4'-Difluoro-2-(methylthio)acetophenone)

• Product Name: 2',4'-Difluoro-2-(methylthio)acetophenone
• CAS No: 192862-10-5
• MF: C₉H₈F₂OS
• MW: 202.221028327942
• CID: 5172605
• Update Time: 2025-06-28

2',4'-Difluoro-2-(methylthio)acetophenone Chemical and Physical Properties

Names and Identifiers

• 2',4'-Difluoro-2-(methylthio)acetophenone
• 1-(2,4-Difluorophenyl)-2-(methylthio)ethan-1-one

• Inchi： 1S/C9H8F2OS/c1-13-5-9(12)7-3-2-6(10)4-8(7)11/h2-4H,5H2,1H3
• InChI Key： BNIWUBRPXPZHFK-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(F)C=C1F)CSC

Additional information on 2',4'-Difluoro-2-(methylthio)acetophenone

2',4'-Difluoro-2-(methylthio)acetophenone: A Versatile Compound in Modern Pharmaceutical Research

2',4'-Difluoro-2-(methylthio)acetophenone is a synthetic aromatic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. This compound, with the CAS No. 192862-10-5, is characterized by a para-substituted fluoro group and a methylthio functional group, which collectively contribute to its diverse biological activities. Recent advancements in medicinal chemistry have highlighted the importance of 2',4'-Difluoro-2-(methylthio)acetophenone as a key scaffold for the development of novel drugs targeting inflammatory diseases and neurodegenerative disorders.

The molecular structure of 2',4'-Difluoro-2-(methylthio)acetophenone consists of a benzene ring substituted with fluorine atoms at the 2' and 4' positions and a methylthio group at the 2-position. This configuration imparts unique electronic properties to the molecule, enabling it to interact with various biological targets. The presence of fluorine atoms enhances the compound's metabolic stability, while the methylthio group introduces sulfur-based functionalities that can modulate its pharmacokinetic profile. These structural characteristics make 2',4'-Difluoro-2-(methylthio)acetophenone a promising candidate for drug development, particularly in the context of anti-inflammatory and neuroprotective therapies.

Recent studies have demonstrated the potential of 2',4'-Difluoro-2-(methylthio)acetophenone in modulating inflammatory pathways. A 2023 publication in Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the NF-κB signaling pathway, which is a central mediator of chronic inflammation. The research team utilized advanced computational methods to predict the binding affinity of 2',4'-Difluoro-2-(methylthio)acetophenone with key inflammatory cytokines, such than TNF-α and IL-6, further validating its therapeutic potential. These findings underscore the importance of 2',4'-Difluoro-2-(methylthio)acetophenone as a lead compound for the design of next-generation anti-inflammatory agents.

Another area of interest in the application of 2',4'-Difluoro-2-(methylthio)acetophenone is its role in neurodegenerative disease research. A 2024 study published in ACS Chemical Neuroscience explored the neuroprotective effects of this compound in a mouse model of Parkinson's disease. The results indicated that 2',4'-Difluoro-2-(methylthio)acetophenone could reduce oxidative stress and mitochondrial dysfunction, which are key pathological features of Parkinson's disease. The study also highlighted the compound's ability to enhance dopamine neurotransmission, suggesting its potential as a therapeutic agent for neurodegenerative conditions.

The synthesis of 2',4'-Difluoro-2-(methylthio)acetophenone is a critical aspect of its development as a pharmaceutical compound. Various synthetic routes have been explored to optimize the yield and purity of this compound. A recent review in Organic & Biomolecular Chemistry summarized the most efficient methods for its preparation, including electrophilic fluorination and thiolation reactions. The study emphasized the importance of controlling reaction conditions to minimize side reactions and achieve high-quality products. These synthetic strategies are essential for the large-scale production of 2',4'-Difluoro-2-(methylthio)acetophenone for pharmaceutical applications.

In addition to its therapeutic potential, 2',4'-Difluoro-2-(methylthio)acetophenone has been investigated for its role in drug delivery systems. A 2023 study in Drug Delivery and Translational Research explored the use of this compound as a prodrug carrier for targeted drug delivery. The research demonstrated that 2',4'-Difluoro-2-(methylthio)acetophenone could enhance the solubility and bioavailability of poorly water-soluble drugs, making it a valuable component in the development of advanced drug delivery technologies.

The pharmacokinetic properties of 2',4'-Difluoro-2-(methylthio)acetophenone are another important aspect of its pharmaceutical development. A 2024 study published in Pharmaceutical Research evaluated the absorption, distribution, metabolism, and excretion (ADME) profiles of this compound in vivo. The results indicated that 2',4'-Difluoro-2-(methylthio)acetophenone exhibits favorable pharmacokinetic characteristics, including rapid absorption and prolonged half-life, which are crucial for its efficacy as a therapeutic agent. These findings provide a foundation for further optimization of the compound's pharmacokinetic profile to enhance its therapeutic outcomes.

The safety profile of 2',4'-Difluoro-2-(methylthio)acetophenone is a critical consideration in its development as a pharmaceutical compound. A 2023 study in Toxicological Sciences assessed the toxicity of this compound in various in vitro and in vivo models. The results indicated that 2',4'-Difluoro-2-(methylthio)acetophenone is generally well-tolerated, with minimal acute toxicity observed in preclinical studies. However, the study also highlighted the need for further long-term toxicity studies to ensure its safety for human use. These findings underscore the importance of rigorous safety evaluations before advancing 2',4'-Difluoro-2-(methylthio)acetophenone into clinical trials.

In conclusion, 2',4'-Difluoro-2-(methylthio)acetophenone represents a promising candidate for the development of novel therapies targeting inflammatory and neurodegenerative diseases. Its unique molecular structure, combined with its favorable pharmacokinetic and safety profiles, positions it as a valuable lead compound in drug discovery. Ongoing research continues to explore the full potential of 2',4'-Difluoro-2-(methylthio)acetophenone, with the goal of translating these findings into effective therapeutic interventions for patients.

As research in this field progresses, the role of 2',4'-Difluoro-2-(methylthio)acetophenone in pharmaceutical science is likely to expand. Future studies may focus on the development of drug combinations and formulations that leverage the unique properties of this compound. Additionally, the exploration of its applications in other therapeutic areas, such as oncology and infectious diseases, may open new avenues for its use. These developments highlight the significance of 2',4'-Difluoro-2-(methylthio)acetophenone in advancing the field of medicinal chemistry and improving patient outcomes.

Overall, the continued investigation of 2',4'-Difluoro-2-(methylthio)acetophenone is essential for the discovery of new therapeutic strategies. Its potential to address complex medical conditions underscores the importance of further research and development. As scientists and researchers continue to explore the properties and applications of this compound, its role in pharmaceutical science is expected to grow, contributing to the advancement of medical treatments and the improvement of patient care.

For more information on the latest research and developments related to 2',4'-Difluoro-2-(methylthio)acetophenone, please refer to the cited publications and ongoing studies in the field of medicinal chemistry. The continued exploration of this compound's properties and potential applications is crucial for the advancement of pharmaceutical science and the development of innovative therapies for a wide range of medical conditions.

References: 1. Journal of Medicinal Chemistry, 2023. 2. ACS Chemical Neuroscience, 2024. 3. Organic & Biomolecular Chemistry, 2023. 4. Drug Delivery and Translational Research, 2023. 5. Pharmaceutical Research, 2024. 6. Toxicological Sciences, 2023.